Cas no 210639-80-8 (3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one)

• Product Name: 3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one
• CAS No: 210639-80-8
• MF: C₁₈H₁₄N₂O₃
• MW: 306.315364360809
• CID: 3907374
• PubChem ID: 5394973
• Update Time: 2025-06-30

3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-(1H-benzimidazol-2-yl)-6-ethyl-7-hydroxy-
• 3-(1H-benzo[d]imidazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one
• 3-(1H-benzimidazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one
• 3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one
• SCHEMBL12238012
• 3-(1H-benzimidazol-2-yl)-6-ethyl-7-hydroxychromen-4-one
• SR-01000487931
• SR-01000487931-2
• CBDivE_002838
• F0920-1834
• 210639-80-8
• HMS1440E05
• Oprea1_264055
• CCG-41467
• IDI1_014648
• MFCD00546529
• STK837054
• Cambridge id 5141379
• Maybridge3_003261
• AF-399/33193058
• 3-(2-benzimidazolyl)-7-hydroxy-6-ethylchromone
• Oprea1_302268
• SR-01000487931-1
• Z275122348
• AKOS000525640

• Inchi： 1S/C18H14N2O3/c1-2-10-7-11-16(8-15(10)21)23-9-12(17(11)22)18-19-13-5-3-4-6-14(13)20-18/h3-9,21H,2H2,1H3,(H,19,20)
• InChI Key： IRXKCJVEHBGBHZ-UHFFFAOYSA-N
• SMILES： C1OC2=CC(O)=C(CC)C=C2C(=O)C=1C1NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 306.10044231Da
• Monoisotopic Mass: 306.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.2Ų

Additional information on 3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one

Introduction to 3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one (CAS No. 210639-80-8)

3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one, also known by its CAS number 210639-80-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones and features a unique structural combination of a benzodiazole and a chromene moiety, which endows it with a range of biological activities and potential therapeutic applications.

The molecular structure of 3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one is characterized by a central chromene ring substituted with a benzodiazole group at the 3-position, an ethyl group at the 6-position, and a hydroxyl group at the 7-position. This intricate arrangement contributes to its diverse pharmacological properties, making it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one has shown promising results in neuroprotective studies. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism behind this neuroprotective effect is thought to involve the modulation of intracellular signaling pathways and the reduction of reactive oxygen species (ROS) levels.

The antioxidant properties of 3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one have also been extensively studied. The presence of the hydroxyl group at the 7-position contributes to its ability to scavenge free radicals and prevent lipid peroxidation. This makes it a potential candidate for use in formulations aimed at preventing oxidative damage in various biological systems.

Cancer research has also benefited from the study of 3-(1H-1,3-benzodiazol-2-yl)-6-ethyl-7-hydroxy-4H-chromen-4-one. Preclinical studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity observed in these studies suggests that it may have potential as an anticancer agent, particularly for cancers that are resistant to conventional therapies.

The pharmacokinetic properties of 3-(1H-1,3-benzodiazol-2-y l)-6 -ethyl -7 -hydroxy -4 H -chromen -4 -one have been evaluated to assess its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for drug development. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-(1H -1 , 3 -benzodiazol -2 -yl ) -6 -ethyl -7 -hydroxy -4 H -chromen -4 -one (CAS No. 210639 -80 -8) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, neuroprotective, antioxidant, and anticancer properties make it a promising candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.